Cas no 1582259-03-7 (Physaminimin C)

• Product Name: Physaminimin C
• CAS No: 1582259-03-7
• Molecular Formula: C₂₈H₃₈O₈
• Molecular Weight: 502.596529483795
• CID: 4671414
• PubChem ID: 102223244

Physaminimin C Properties

Names and Identifiers

• AKOS040762555
• Physaminimin C
• 1582259-03-7

• InChIKey： UGYOZPGRLBJJDW-UHFFFAOYSA-N
• Inchi： InChI=1S/C28H38O8/c1-13-10-21(35-23(32)14(13)2)26(4)18-12-17(29)22-15-11-20(31)28(34)8-5-6-19(30)25(28,3)16(15)7-9-27(18,22)24(33)36-26/h5-6,15-18,20-22,24,29,31,33-34H,7-12H2,1-4H3
• SMILES： CC1=C(C)C(=O)OC(C1)C1(C)OC(O)C23CCC4C(CC(O)C5(O)CC=CC(=O)C45C)C2C(O)CC13 |c:1,26|

Computed Properties

• Exact Mass: 502.25666817g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 1
• Monoisotopic Mass: 502.25666817g/mol
• Heavy Atom Count: 36
• Complexity: 1080
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 134Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Withanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Withanolides and derivatives